Cas no 339105-93-0 (4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one)

4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one is a heterocyclic compound featuring a fused thieno-thiazepine core with a 4-methylbenzyl substituent. This structure confers potential pharmacological relevance, particularly in medicinal chemistry, due to its rigid bicyclic framework and sulfur-containing moieties, which may enhance binding affinity and metabolic stability. The compound’s unique scaffold makes it a promising intermediate for the synthesis of bioactive molecules, including CNS-targeting agents or enzyme modulators. Its well-defined chemical properties and synthetic versatility allow for precise modifications, facilitating structure-activity relationship studies. High purity and consistent batch-to-batch reproducibility ensure reliability for research applications.

4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one structure

339105-93-0 structure

Product Name:4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one

CAS No:339105-93-0

MF:C₁₅H₁₅NOS₂

MW:289.415701150894

MDL:MFCD01569140

CID:5014152

Update Time:2026-02-27

4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

- 4-(4-methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one
- 4-[(4-methylphenyl)methyl]-2H,3H,4H,5H-thieno[3,2-f][1,4]thiazepin-5-one
- Oprea1_563586
- MLS000721040
- HMS2698J18
- SMR000335232
- 4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one
- MDL： MFCD01569140
- Inchi： 1S/C15H15NOS2/c1-11-2-4-12(5-3-11)10-16-7-9-19-15-13(14(16)17)6-8-18-15/h2-6,8H,7,9-10H2,1H3
- InChI Key： PISXJFXSRUITFV-UHFFFAOYSA-N
- SMILES： S1C2=C(C=CS2)C(N(CC2C=CC(C)=CC=2)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 328
XLogP3: 3.5
Topological Polar Surface Area: 73.8

4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB298017-100 mg	4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one; .	339105-93-0		100 mg	€221.50	2023-07-20
abcr	AB298017-100mg	4-(4-Methylbenzyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one; .	339105-93-0		100mg	€283.50	2025-02-16
Ambeed	A936449-1g	4-[(4-Methylphenyl)methyl]-2H,3H,4H,5H-thieno[3,2-f][1,4]thiazepin-5-one	339105-93-0	90%	1g	$350.0	2024-04-19